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Compound of Interest

Compound Name:
Methyl 3,6-dibromopyrazine-2-

carboxylate

Cat. No.: B576689 Get Quote

An In-depth Technical Guide to Methyl 3,6-
dibromopyrazine-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Methyl 3,6-dibromopyrazine-
2-carboxylate could be located. The safety information provided herein is based on data for

structurally related compounds and should be used as a guideline only. A thorough risk

assessment should be conducted before handling this chemical.

Chemical and Physical Properties
Methyl 3,6-dibromopyrazine-2-carboxylate is a halogenated pyrazine derivative. The

following table summarizes its key physical and chemical properties.
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Property Value Source

CAS Number 13301-04-7 [1]

Molecular Formula C₆H₄Br₂N₂O₂ [1]

Molecular Weight 295.92 g/mol [1]

Melting Point 66-68 °C [1]

Boiling Point (Predicted) 304.6 ± 37.0 °C [1]

Density (Predicted) 2.024 g/cm³ [1]

pKa (Predicted) -3.85 ± 0.10 [1]

InChIKey
OHKYQPNNVGHVOT-

UHFFFAOYSA-N
[1]

Safety and Hazard Information
Based on data for similar brominated pyrazine compounds, Methyl 3,6-dibromopyrazine-2-
carboxylate is expected to be a hazardous substance. The following information is

extrapolated from safety data for related compounds and should be treated with caution.

GHS Hazard Classification (Predicted)
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Hazard Class Category GHS Code

Acute Toxicity, Oral 4 H302 (Harmful if swallowed)[2]

Acute Toxicity, Dermal 4
H312 (Harmful in contact with

skin)[3]

Skin Corrosion/Irritation 2
H315 (Causes skin irritation)[3]

[4]

Serious Eye Damage/Eye

Irritation
2A

H319 (Causes serious eye

irritation)[3][4]

Acute Toxicity, Inhalation 4 H332 (Harmful if inhaled)[3]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335 (May cause respiratory

irritation)[3][4]

Precautionary Measures
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Type Precautionary Statement Source

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P264: Wash face, hands and

any exposed skin thoroughly

after handling.[4]

P270: Do not eat, drink or

smoke when using this

product.[3]

P271: Use only outdoors or in

a well-ventilated area.[3][4]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

Response

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[4]

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[4]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][4]
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P330: Rinse mouth.

P332 + P313: If skin irritation

occurs: Get medical

advice/attention.

P337 + P313: If eye irritation

persists: Get medical

advice/attention.[3]

P362 + P364: Take off

contaminated clothing and

wash it before reuse.[4]

Storage

P403 + P233: Store in a well-

ventilated place. Keep

container tightly closed.[4]

P405: Store locked up.

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

[4]

Handling and First Aid
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.
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First-Aid Measures
In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[4]

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothes and shoes. Get medical attention if irritation develops and persists.

[5]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[4]

If swallowed: Clean mouth with water and drink afterwards plenty of water. Get medical

attention if symptoms occur.[4]

Experimental Protocols
Detailed experimental protocols for the synthesis of Methyl 3,6-dibromopyrazine-2-
carboxylate are not readily available in the searched literature. However, a general synthetic

approach for related pyrazine carboxamides involves the coupling of a pyrazine carboxylic acid

with an amine. A plausible, generalized workflow for the synthesis and purification is outlined

below.
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Synthesis

Workup

Purification

Start: Pyrazine Carboxylic Acid Derivative

Add Coupling Reagents (e.g., DCC/DMAP) and Amine

Reaction under Inert Atmosphere

Monitor Reaction by TLC

Quench Reaction

Extract with Organic Solvent

Wash Organic Layer

Dry with Na2SO4

Concentrate under Reduced Pressure

Purify by Column Chromatography

Characterize Product (NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of pyrazine carboxamides.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b576689?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Biological Activity and Signaling Pathways
Pyrazine derivatives are known to exhibit a wide range of biological activities, including

anticancer, antimicrobial, and anti-inflammatory properties.[6] While the specific biological

targets of Methyl 3,6-dibromopyrazine-2-carboxylate are unknown, many pyrazine-based

compounds function as inhibitors of protein kinases, which are key regulators of cellular

signaling pathways often dysregulated in diseases like cancer.

The following diagram illustrates a hypothetical signaling pathway that could be targeted by a

pyrazine derivative.
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Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway by a pyrazine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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